Cas no 836633-05-7 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-)
![1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl- structure](https://www.kuujia.com/scimg/cas/836633-05-7x500.png)
836633-05-7 structure
Product name:1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-
1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-
- 3-phenyl-2H-thieno[2,3-c]pyrazole-5-carboxylic acid
- WTQUUDJDGBNNRN-UHFFFAOYSA-N
- 3-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
- DTXSID10467302
- SCHEMBL6417097
- 836633-05-7
- 3-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
-
- Inchi: InChI=1S/C12H8N2O2S/c15-12(16)9-6-8-10(13-14-11(8)17-9)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
- InChI Key: WTQUUDJDGBNNRN-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C3C=C(SC3=NN2)C(=O)O
Computed Properties
- Exact Mass: 244.03064868g/mol
- Monoisotopic Mass: 244.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 94.2Ų
1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl- Related Literature
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
836633-05-7 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-) Related Products
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